3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid

• IUPAC Name: 3-amino-5-[3-(dimethylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H16N2O3/c1-18(2)15(19)11-5-3-4-10(6-11)12-7-13(16(20)21)9-14(17)8-12/h3-9H,17H2,1-2H3,(H,20,21)
• InChI Key: QZYIFIQBTKISFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C16H16N2O3
• DSSTOX Substance ID: DTXSID10691302
• Molecular Weight: 284.31 g/mol
• CAS No.: 1262008-34-3

Description

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid is an organic compound with a complex structure that includes both amino and carboxylic acid functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid typically involves multi-step organic reactions. One common method includes the reaction of 3-(N,N-dimethylamino)phenylboronic acid with 3,5-diaminobenzoic acid under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness and efficiency, often using automated systems to control reaction conditions precisely. The use of continuous flow reactors and other advanced technologies can enhance the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially creating new derivatives with unique properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It can be used in the study of enzyme interactions and protein modifications.

Industry: It can be used in the production of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

3-(N,N-Dimethylamino)phenylboronic acid: Shares the dimethylamino group but differs in the overall structure and functional groups.

3,5-Diaminobenzoic acid: Shares the amino groups but lacks the dimethylaminocarbonyl group.

Uniqueness

3-Amino-5-[3-(N,N-dimethylaminocarbonyl)phenyl]benzoic acid is unique due to its combination of functional groups, which confer specific chemical reactivity and biological activity. This makes it a valuable compound for various applications, particularly in fields requiring precise molecular interactions.